Cas no 2172498-50-7 (2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid)

• Product Name: 2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid
• CAS No: 2172498-50-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5836856
• PubChem ID: 165502790
• Update Time: 2025-10-18

2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid
• EN300-1481823
• 2-{N-cyclopentyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}acetic acid
• 2172498-50-7

• Inchi： 1S/C28H34N2O5/c1-18(2)24(27(33)30(16-26(31)32)19-9-3-4-10-19)15-29-28(34)35-17-25-22-13-7-5-11-20(22)21-12-6-8-14-23(21)25/h5-8,11-14,18-19,24-25H,3-4,9-10,15-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： YGTXRQBIBCCQLQ-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C)C)N(CC(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid

Research Brief on 2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid (CAS: 2172498-50-7)

The compound 2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid (CAS: 2172498-50-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentyl moiety, is being explored for its potential applications in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), offering stability under basic conditions and ease of removal under mild conditions, making it a cornerstone in modern peptide chemistry.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its efficiency as a building block for complex peptide architectures. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), to confirm the purity and structural integrity of the synthesized product. Furthermore, computational modeling has been utilized to predict its reactivity and compatibility with other amino acid derivatives, providing valuable insights for its application in multi-step synthetic routes.

In addition to its synthetic utility, preliminary investigations have explored the biological activity of derivatives of 2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid. These studies suggest potential interactions with specific enzymatic targets, particularly those involved in protein-protein interactions and signal transduction pathways. Such findings underscore the compound's relevance in the development of novel therapeutic agents, particularly in oncology and neurodegenerative diseases, where modulation of protein interactions is a key therapeutic strategy.

The scalability of the synthesis process for this compound has also been a focal point of recent research. Innovations in green chemistry approaches, such as the use of environmentally benign solvents and catalysts, have been reported to improve the yield and reduce the environmental footprint of its production. These advancements align with the growing emphasis on sustainable practices in pharmaceutical manufacturing, highlighting the compound's potential for industrial applications.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of this compound's interactions at the molecular level. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from a research tool to a clinically relevant entity. The integration of cutting-edge technologies, such as artificial intelligence (AI) for predictive modeling and high-throughput screening (HTS) for biological evaluation, is anticipated to play a pivotal role in these endeavors.

In conclusion, 2-{N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid (CAS: 2172498-50-7) represents a promising candidate in the realm of peptide-based drug discovery. Its versatile applications, coupled with ongoing advancements in synthetic and analytical methodologies, position it as a valuable asset for researchers and industry professionals alike. Future studies will likely expand its utility, paving the way for innovative therapeutic solutions.